Cas no 1341477-49-3 (2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1341477-49-3
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 6094859
• PubChem ID: 64178992
• Update Time: 2024-01-15

2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• 1H-Pyrazole-1-propanoic acid, α-(methylamino)-4-(trifluoromethyl)-
• 2-(Methylamino)-3-(4-(trifluoromethyl)-1h-pyrazol-1-yl)propanoic acid
• EN300-1139723
• AKOS013498459
• CS-0344760
• 2-(methylamino)-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• 1341477-49-3

• Inchi： 1S/C8H10F3N3O2/c1-12-6(7(15)16)4-14-3-5(2-13-14)8(9,10)11/h2-3,6,12H,4H2,1H3,(H,15,16)
• InChI Key： ZKHXYQLQMBHUPG-UHFFFAOYSA-N
• SMILES： C(N1N=CC(C(F)(F)F)=C1)C(NC)C(=O)O

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 340.1±42.0 °C(Predicted)
• pka: 2.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives